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5-(Diethylamino)-2-

hydroxybenzaldehyde

CAS No.: 58537-79-4

Cat. No.: B1355050

Get Quote

5-(Diethylamino)-2-hydroxybenzaldehyde is a member of the salicylaldehyde family, a class

of aromatic aldehydes that serve as pivotal building blocks in organic synthesis. The strategic

placement of a hydroxyl group ortho to a formyl group imparts unique chemical reactivity,

enabling their use in the synthesis of a wide array of heterocyclic compounds, Schiff bases,

and complex ligands for coordination chemistry. The dialkylamino moiety, in particular, acts as a

strong electron-donating group, modulating the electronic properties of the aromatic ring and

influencing the compound's utility. Derivatives of the closely related 4-

(diethylamino)salicylaldehyde scaffold have been investigated as precursors for

thiosemicarbazones with potential as anti-Alzheimer agents, highlighting the pharmaceutical

relevance of this structural motif.[1] This guide provides a comprehensive overview of the

synthetic strategy, a detailed experimental protocol, and the underlying mechanistic principles

for the preparation of 5-(diethylamino)-2-hydroxybenzaldehyde.
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The synthesis of 5-(diethylamino)-2-hydroxybenzaldehyde is achieved through the

electrophilic formylation of the precursor, 4-(diethylamino)phenol. Several classical methods

exist for the ortho-formylation of phenols, including the Duff, Vilsmeier-Haack, and Reimer-

Tiemann reactions.[2][3] For this specific transformation, the Reimer-Tiemann reaction offers a

direct and well-established route.[4][5]

Causality of Reaction Choice and Regioselectivity:

The Reimer-Tiemann reaction involves the reaction of a phenol with chloroform (CHCl₃) in the

presence of a strong base, such as sodium hydroxide (NaOH).[4] The key reactive electrophile

is dichlorocarbene (:CCl₂), generated in situ. The choice of this reaction is predicated on its

proven efficacy for ortho-formylation.[5]

The regioselectivity of the formylation on the 4-(diethylamino)phenol ring is governed by the

powerful activating and directing effects of the hydroxyl (-OH) and diethylamino (-NEt₂)

substituents.

Phenoxide Formation: In the strongly basic medium, the phenolic proton is abstracted to

form a phenoxide ion. This greatly increases the nucleophilicity of the aromatic ring.

Directing Effects: Both the phenoxide (-O⁻) and the diethylamino (-NEt₂) groups are strong

ortho-, para-directing activators. Since they are situated para to each other, their activating

effects are additive.

Steric Hindrance: The positions ortho to the diethylamino group (C-3 and C-5) are sterically

hindered by the ethyl groups.

Ortho-Formylation: The primary directing group for this reaction is the phenoxide, which

directs the incoming electrophile (dichlorocarbene) to its ortho positions (C-2 and C-6). The

electron density is highest at these positions.[6] Given that C-2 and C-6 are equivalent, the

attack of dichlorocarbene occurs here, leading exclusively to the desired 2-hydroxy product.

Therefore, the Reimer-Tiemann reaction provides a reliable method for the regioselective

synthesis of 5-(diethylamino)-2-hydroxybenzaldehyde.
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The mechanism proceeds through several distinct stages, beginning with the generation of the

electrophile and culminating in the formation of the aldehyde.[4]

Dichlorocarbene Formation: Sodium hydroxide deprotonates chloroform to form the

trichloromethyl anion, which rapidly undergoes alpha-elimination to yield the highly

electrophilic dichlorocarbene.

Phenoxide Formation: The phenol starting material is deprotonated by the base to form the

sodium 4-(diethylamino)phenoxide.

Electrophilic Aromatic Substitution: The electron-rich phenoxide ring attacks the

dichlorocarbene, forming a dichloromethyl-substituted intermediate.

Tautomerization & Hydrolysis: The intermediate rearomatizes, and the dichloromethyl group

is subsequently hydrolyzed by the aqueous base to yield the final aldehyde product upon

acidic workup.

Reimer-Tiemann Reaction Mechanism

1. Dichlorocarbene Formation

2. Phenoxide Attack and Hydrolysis

CHCl₃ ⁻:CCl₃

+ OH⁻

- H₂O
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- Cl⁻

4-(Diethylamino)phenol Phenoxide Anion
+ OH⁻

Dichloromethyl Intermediate

+ :CCl₂
(ortho attack) 5-(Diethylamino)-2-

hydroxybenzaldehyde

1. + 2 OH⁻

2. H₃O⁺ workup
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Caption: The Reimer-Tiemann mechanism for the formylation of 4-(diethylamino)phenol.
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This protocol is a representative procedure for the Reimer-Tiemann formylation of a substituted

phenol, adapted for the synthesis of 5-(diethylamino)-2-hydroxybenzaldehyde.

Table 1: Reagents and Materials

Reagent/Ma
terial

Formula
Mol. Wt. (
g/mol )

Moles
Amount
Used

Role

4-

(Diethylamino

)phenol

C₁₀H₁₅NO 165.23 0.10 16.52 g
Starting

Material

Sodium

Hydroxide
NaOH 40.00 0.40 16.0 g Base

Chloroform CHCl₃ 119.38 0.12
14.3 g (9.6

mL)

Formylating

Agent

Water

(Deionized)
H₂O 18.02 - 30 mL Solvent

Diethyl Ether (C₂H₅)₂O 74.12 - ~300 mL
Extraction

Solvent

Hydrochloric

Acid (conc.)
HCl 36.46 - As needed

Acid for

Workup

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 - As needed Drying Agent

Ethanol/Hexa

ne
- - - As needed

Recrystallizati

on

Step-by-Step Methodology
Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical

stirrer, a reflux condenser, and a dropping funnel, prepare a solution of sodium hydroxide

(16.0 g, 0.40 mol) in water (30 mL).
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Substrate Addition: To the stirred sodium hydroxide solution, add 4-(diethylamino)phenol

(16.52 g, 0.10 mol). Heat the mixture to 65-70°C in a water bath to ensure complete

dissolution and formation of the phenoxide.

Chloroform Addition: Slowly add chloroform (9.6 mL, 0.12 mol) dropwise from the dropping

funnel over a period of 1 hour. The reaction is exothermic; maintain the temperature at 65-

70°C by adjusting the heating or using a cool water bath if necessary.[7] A biphasic system

may be observed.[6]

Reaction Period: After the addition is complete, continue to stir the mixture vigorously at

70°C for an additional 2-3 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Workup - Chloroform Removal: Cool the reaction mixture to room temperature. Set up for

simple distillation and carefully remove the excess chloroform.

Workup - Acidification: Transfer the remaining dark-colored aqueous solution to a beaker and

cool it in an ice bath. Carefully acidify the solution to pH ~5-6 by the slow addition of

concentrated hydrochloric acid with stirring.

Extraction: Transfer the acidified mixture to a separatory funnel and extract the product with

diethyl ether (3 x 100 mL).[6]

Washing: Combine the organic extracts and wash successively with water (2 x 100 mL) and

brine (1 x 100 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate

(MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to

yield the crude product as a dark oil or solid.

Purification: Purify the crude product by column chromatography on silica gel or by

recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate)

to afford pure 5-(diethylamino)-2-hydroxybenzaldehyde.
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1. Dissolve NaOH in H₂O
in 3-neck flask

2. Add 4-(diethylamino)phenol,
heat to 70°C

3. Add CHCl₃ dropwise
(1 hr, maintain 70°C)

4. Stir at 70°C for 2-3 hrs

5. Cool & remove
excess CHCl₃ via distillation

6. Acidify with HCl
in ice bath

7. Extract with
Diethyl Ether (3x)

8. Wash combined
organic layers

9. Dry (MgSO₄) & Concentrate

10. Purify (Column or
Recrystallization)
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Caption: Experimental workflow for the synthesis of 5-(diethylamino)-2-
hydroxybenzaldehyde.

Product Characterization
The final product should be characterized using standard spectroscopic methods to confirm its

identity and purity.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aldehyde proton (~9.8 ppm), the phenolic hydroxyl proton (>10 ppm), aromatic protons in

their respective regions, and signals for the ethyl groups of the diethylamino substituent (a

quartet and a triplet).[8]

¹³C NMR: The carbon NMR will show a distinctive peak for the aldehyde carbonyl carbon

(~190 ppm) in addition to the aromatic and aliphatic carbons.

IR Spectroscopy: The infrared spectrum should display a strong carbonyl (C=O) stretching

band around 1650-1670 cm⁻¹, and a broad O-H stretching band for the hydroxyl group.[1]

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the product (C₁₁H₁₅NO₂, MW: 193.24 g/mol ).[7]

Safety and Troubleshooting
Safety Precautions:

Chloroform: is a suspected carcinogen and is toxic. Handle only in a well-ventilated fume

hood. Wear appropriate personal protective equipment (gloves, safety glasses).

Sodium Hydroxide: is highly corrosive. Avoid contact with skin and eyes.

Hydrochloric Acid: is corrosive and causes severe burns. Handle with care.

The reaction is exothermic and can be prone to thermal runaway if chloroform is added too

quickly.[7]

Troubleshooting:
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Low Yield: Yields in the Reimer-Tiemann reaction can be moderate. Ensure vigorous stirring

to facilitate mixing between the aqueous and organic phases. The use of a phase-transfer

catalyst can sometimes improve yields.[7]

Tar Formation: The formation of dark, tarry byproducts is common due to the harsh basic

conditions. Careful temperature control and purification are necessary to isolate the desired

product.

Incomplete Reaction: Monitor the reaction by TLC. If starting material persists, the reaction

time can be extended. Ensure the base is of high quality and used in sufficient excess.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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